Cas no 39487-89-3 (4-Chloro-3-nitro-8-(trifluoromethyl)quinoline)

• Product Name: 4-Chloro-3-nitro-8-(trifluoromethyl)quinoline
• CAS No: 39487-89-3
• MF: C₁₀H₄ClF₃N₂O₂
• MW: 276.599171638489
• MDL: MFCD28955309
• CID: 4670025
• PubChem ID: 119053977
• Update Time: 2025-05-22

4-Chloro-3-nitro-8-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-nitro-8-(trifluoromethyl)quinoline
• Quinoline, 4-chloro-3-nitro-8-(trifluoromethyl)-
• EN300-657231
• MFCD28955309
• SB72123
• AKOS027460490
• C10H4ClF3N2O2
• 39487-89-3
• DTXSID701237231
• 4-Chloro-3-nitro-8-trifluoromethyl-quinoline
• CS-0155789
• C75003
• BS-17006
• SY316577

• MDL： MFCD28955309
• Inchi： 1S/C10H4ClF3N2O2/c11-8-5-2-1-3-6(10(12,13)14)9(5)15-4-7(8)16(17)18/h1-4H
• InChI Key： CWGIRNOYXHBCRX-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2C(F)(F)F)C(Cl)=C([N+]([O-])=O)C=1

Computed Properties

• Exact Mass: 275.9913396g/mol
• Monoisotopic Mass: 275.9913396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.588±0.06 g/cm3(Predicted)
• Boiling Point: 337.2±37.0 °C(Predicted)
• pka: -2.55±0.41(Predicted)

4-Chloro-3-nitro-8-(trifluoromethyl)quinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-Chloro-3-nitro-8-(trifluoromethyl)quinoline

Comprehensive Overview of 4-Chloro-3-nitro-8-(trifluoromethyl)quinoline (CAS No. 39487-89-3)

4-Chloro-3-nitro-8-(trifluoromethyl)quinoline (CAS No. 39487-89-3) is a highly specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and nitro functional groups, exhibits remarkable potential in the development of novel therapeutic agents and crop protection solutions. Its molecular structure, combining a chloro substituent at the 4-position and a nitro group at the 3-position, makes it a versatile intermediate in organic synthesis.

In recent years, the demand for fluorinated compounds like 4-Chloro-3-nitro-8-(trifluoromethyl)quinoline has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its applications for drug discovery, where the trifluoromethyl group plays a pivotal role in improving binding affinity and pharmacokinetics. This aligns with the growing trend of precision medicine and targeted therapies, which dominate current biomedical discussions.

Another hot topic linked to this compound is its potential in agrochemical innovation. With global concerns about food security and sustainable farming, the agrochemical industry is actively exploring nitroquinolines for their pesticidal and herbicidal properties. The 4-Chloro-3-nitro-8-(trifluoromethyl)quinoline framework is being studied for its efficacy against resistant pests, addressing the urgent need for next-generation crop protection solutions.

From a synthetic chemistry perspective, the compound’s CAS No. 39487-89-3 is frequently searched in databases for cross-coupling reactions and catalysis studies. Its reactivity with palladium and copper catalysts makes it a valuable building block for heterocyclic chemistry. This ties into the broader interest in green chemistry, as researchers seek eco-friendly methods to functionalize such halogenated quinolines.

In the realm of material science, 4-Chloro-3-nitro-8-(trifluoromethyl)quinoline is explored for its optical and electronic properties. The trifluoromethyl group contributes to electron-withdrawing effects, making it relevant for organic semiconductors and OLED materials. This connects with the booming interest in flexible electronics and renewable energy technologies.

To address common queries, many users search for "synthesis of 4-Chloro-3-nitro-8-(trifluoromethyl)quinoline" or "applications of CAS 39487-89-3." These reflect the compound’s dual appeal to academic and industrial audiences. Its patent landscape is also a point of interest, with several filings highlighting its use in antimicrobial and anti-inflammatory formulations.

In summary, 4-Chloro-3-nitro-8-(trifluoromethyl)quinoline (CAS No. 39487-89-3) is a multifaceted compound bridging pharmaceuticals, agrochemicals, and advanced materials. Its structural features and diverse applications position it at the forefront of innovation, resonating with contemporary scientific and industrial priorities.